N-{2-[2,4-DI(Tert-butyl)phenoxy]ethyl}-4-isobutoxyaniline

• IUPAC Name: N-[2-(2,4-ditert-butylphenoxy)ethyl]-4-(2-methylpropoxy)aniline
• InChI: InChI=1S/C26H39NO2/c1-19(2)18-29-22-12-10-21(11-13-22)27-15-16-28-24-14-9-20(25(3,4)5)17-23(24)26(6,7)8/h9-14,17,19,27H,15-16,18H2,1-8H3
• InChI Key: LGNVRVRBFBHFKN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)COC1=CC=C(C=C1)NCCOC2=C(C=C(C=C2)C(C)(C)C)C(C)(C)C
• Molecular Formula: C26H39NO2
• Molecular Weight: 397.6 g/mol
• CAS No.: 1040688-35-4

Description

“N-{2-[2,4-DI(Tert-butyl)phenoxy]ethyl}-4-isobutoxyaniline” is a chemical compound with the molecular formula C26H39NO2 and a molecular weight of 397.61. It is used for research purposes.

Molecular Structure Analysis

The InChI code for this compound is 1S/C26H39NO2/c1-19(2)18-29-22-12-10-21(11-13-22)27-15-16-28-24-14-9-20(25(3,4)5)17-23(24)26(6,7)8/h9-14,17,19,27H,15-16,18H2,1-8H3. This code provides a detailed description of the molecule’s structure.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It has a predicted boiling point of 513.8° C at 760 mmHg and a predicted density of 1.0 g/cm3.

Scientific Research Applications

Electrochemical Oxidation of Phenols

• A study by Richards and Evans (1977) explored the electrochemical oxidation of phenols, including 2,6-di-tert-butyl-4-isopropylphenol, in acetonitrile. They discovered products derived from intermediate phenoxy radicals or phenoxonium ions, highlighting the potential for such compounds in electrochemical applications (Richards & Evans, 1977).

Reactions with Nucleophilic Reagents

• Research by Pevzner (2003) focused on the reaction of esters with nucleophilic reagents, which is relevant for understanding the behavior of similar compounds in chemical syntheses (Pevzner, 2003).

Spin Interaction in Zinc Complexes

• Orio et al. (2010) examined the spin interaction in zinc complexes of Schiff and Mannich bases, providing insights into the electronic properties of such compounds (Orio et al., 2010).

Synthesis and Properties of Polymerisable Antioxidants

• Pan, Liu, and Lau (1998) studied the synthesis of new monomeric antioxidants containing hindered phenol, which could be relevant for the development of new materials with enhanced stability (Pan, Liu, & Lau, 1998).

Hydrogen Atom Abstraction by Metal-Phenoxyl Radical Complexes

• Taki et al. (2000) investigated hydrogen atom abstraction by Cu(II)- and Zn(II)-phenoxyl radical complexes, which could have implications for understanding redox reactions in similar compounds (Taki et al., 2000).